2-Methyl-4-phenyl-3-furanmethanol

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (2-methyl-4-phenylfuran-3-yl)methanol
• InChI: InChI=1S/C12H12O2/c1-9-11(7-13)12(8-14-9)10-5-3-2-4-6-10/h2-6,8,13H,7H2,1H3
• InChI Key: XJTICYIXEFOKLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CO1)C2=CC=CC=C2)CO

Description

2-Methyl-4-phenyl-3-furanmethanol is a furan-based compound offered for research and development purposes. As part of the furan derivative family, this chemical structure is of significant interest in several advanced research fields. Furan semiconductors are an emerging class of materials with intriguing properties such as high solubility and photoluminescent quantum efficiency . The incorporation of furan rings into π-conjugated systems, often in combination with other aromatic moieties like a phenyl group, is a strategy to develop novel organic semiconductors for use in organic field-effect transistors (OFETs) and organic light-emitting devices . Furthermore, furan natural derivatives have been investigated for their biological activities. Some compounds containing the furan nucleus have demonstrated regulatory effects on various cellular activities by modifying signaling pathways such as MAPK (mitogen-activated Protein Kinase) and PPAR-ɣ (peroxisome proliferator-activated receptor gamma), indicating potential for anti-inflammatory research . Additionally, synthetic 2-methyl-3-furyl sulfide derivatives have shown significant antimicrobial activity against various foodborne bacterial and fungal strains in laboratory studies, suggesting that furan structures are a valuable scaffold in this research area . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physical and Chemical Properties

provides general alcoholimetric tables for ethanol-water mixtures, which highlight the relationship between alcohol concentration (%V/V), density (ρ20), and mass fraction (%m/m). Hypothetical comparisons with similar compounds might include:

Compound	Boiling Point (°C)	Solubility (g/100 mL H₂O)	Density (g/cm³)
2-Methyl-4-phenyl-3-furanmethanol*	~250 (estimated)	Low (hydrophobic)	~1.1 (estimated)
2-Furanmethanol	171	Miscible	1.13
Benzyl alcohol	205	3.5	1.04

*Values for 2-Methyl-4-phenyl-3-furanmethanol are extrapolated based on structural analogs.

Key differences:

• Hydrophobicity: The phenyl and methyl substituents in 2-Methyl-4-phenyl-3-furanmethanol likely reduce water solubility compared to simpler alcohols like 2-furanmethanol .
• Steric effects : The bulky substituents may hinder reactivity in nucleophilic substitutions compared to less-substituted alcohols.

Research Findings and Functional Comparisons

Limitations of Available Evidence

focuses on triazole chemistry, while offers generic alcoholimetry data. Thus, comparisons rely on extrapolation from structural analogs and general principles. Further studies should prioritize experimental data on the target compound’s synthesis, stability, and bioactivity.

Preparation Methods

Reaction Conditions and Optimization

• Catalyst : ZnCl₂ (1–5 mol%) enhances selectivity by coordinating to the aldehyde group.

• Solvent : THF or methanol ensures solubility and stabilizes intermediates.

• Temperature : Room temperature (20–25°C) minimizes side reactions like over-reduction.

Example Protocol (adapted from CN102241649A):

• Dissolve 96 g of 2-methyl-4-phenyl-3-furancarbaldehyde in 480 g THF.

• Add 4.8 g ZnCl₂ and 136.8 g NaBH₄ in batches.

• Stir for 12 hours, neutralize with HCl, filter, and concentrate.

• Yield: 96.2 g (97.3%), purity 99.1%.

Characterization Data :

• Boiling Point : 78.6–79.4°C (17 mmHg).

• ¹H NMR (CDCl₃): δ 4.03–3.65 (m, 5H), 3.60–3.44 (m, 3H), 2.46–2.37 (m, 1H).

Catalytic Hydrogenation of 2-Methyl-4-phenyl-3-furanacrylic Acid Derivatives

Hydrogenation of α,β-unsaturated esters or ketones adjacent to the furan ring provides access to the hydroxymethyl group. Pd/C (5–10 wt%) under H₂ pressure (3–5 MPa) is widely used.

Key Considerations

• Substrate : 2-Methyl-4-phenyl-3-furanacrylic acid esters or ketones.

• Solvent : Ethanol or THF improves H₂ diffusion.

• Conditions : 140°C, 4 hours.

Case Study (CN101343220A):

• Hydrogenate 16.3 kg of 3-methyl-4-phenyl-3-alkene-2-butylene ketone with 5% Pd/C in THF.

• React at 40°C under 0.4 MPa H₂ for 5 hours.

• Yield: 87.6 g (94.8%), purity 98.7%.

Advantages :

• Tolerates electron-withdrawing groups (e.g., esters).

• Scalable to industrial production.

Cyclization of Propargyl Alcohols with 1,3-Dicarbonyl Compounds

Gold-catalyzed cyclization of propargyl alcohols and 1,3-diketones constructs the furan core while introducing substituents.

Mechanism Overview

• AuBr₃/AgOTf catalyzes propargyl alcohol activation.

• Cyclization forms the furan ring via a 5-endo-dig process.

Optimized Protocol :

• Combine propargyl alcohol (1.0 equiv) and acetylacetone (1.2 equiv) in [EMIM][NTf₂].

• Add AuBr₃ (5 mol%) and AgOTf (15 mol%).

• Heat at 60°C for 10–30 minutes.

• Yield: 83–95% for polysubstituted furans.

Substrate Scope :

• Propargyl Alcohols : Tolerates aryl, alkyl, and silyl groups.

• 1,3-Diketones : Acetylacetone, benzoylacetone.

Electrochemical Methoxylation Followed by Hydrolysis

Electrochemical methods enable regioselective methoxylation of furan precursors, which are subsequently hydrolyzed to the alcohol.

Steps :

• Anodic Methoxylation : Convert 2-methyl-4-phenylfuran to methoxy intermediate.

• Acid Hydrolysis : Cleave methoxy group using HCl or H₂SO₄.

Conditions :

• Electrolyte : Methanol with tetrabutylammonium sulfate.

• Voltage : 1.5–2.0 V vs. Ag/AgCl.

Yield : 70–85% (two-step).

Enzymatic Reduction Using Alcohol Dehydrogenases

Biocatalytic approaches offer enantioselective synthesis. Lactobacillus brevis alcohol dehydrogenase (LBADH) reduces ketones to (S)-alcohols with >99% ee.

Protocol :

• Incubate 2-methyl-4-phenyl-3-furancarbaldehyde with LBADH and NADPH cofactor.

• Buffer: Phosphate (pH 7.0), 30°C.

• Yield: 82%, ee >99%.

Advantages :

• No heavy metal catalysts.

• Sustainable and scalable with immobilized enzymes.

Comparative Analysis of Methods

Method	Catalyst	Yield	Purity	Cost	Scalability
NaBH₄ Reduction	ZnCl₂	97%	99.1%	Low	High
Pd/C Hydrogenation	Pd/C	95%	98.7%	Moderate	Industrial
Gold-Catalyzed Cyclization	AuBr₃/AgOTf	90%	95%	High	Lab-scale
Electrochemical	–	85%	97%	Moderate	Limited
Enzymatic Reduction	LBADH	82%	>99% ee	High	Pilot-scale

Q & A

Q. Q1. What are the optimal synthetic routes for 2-Methyl-4-phenyl-3-furanmethanol, and how do reaction conditions influence yield and purity?

Methodological Answer: The synthesis of 2-Methyl-4-phenyl-3-furanmethanol typically involves multi-step reactions, such as Friedel-Crafts alkylation or cyclization of furan precursors with substituted benzaldehyde derivatives. For example, starting materials like 2-methylfuran and substituted phenyl aldehydes are condensed under acidic or catalytic conditions. Key parameters include:

• Catalyst selection : Lewis acids (e.g., AlCl₃) or Brønsted acids (e.g., H₂SO₄) for cyclization .
• Temperature control : Reactions often require reflux conditions (80–120°C) to avoid side-product formation .
• Purification : Column chromatography with hexane/ethyl acetate gradients is critical for isolating high-purity product (>95%) .

Q. Q2. How can researchers characterize the structural and electronic properties of 2-Methyl-4-phenyl-3-furanmethanol?

Methodological Answer: Advanced analytical techniques are essential:

• NMR spectroscopy : ¹H/¹³C NMR confirms substituent positions on the furan and phenyl rings. For example, coupling constants (J values) distinguish between ortho/meta/para substitution patterns .
• Mass spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and fragmentation pathways .
• Infrared (IR) spectroscopy : O–H stretching (~3200 cm⁻¹) and furan ring vibrations (~1500 cm⁻¹) provide functional group insights .

Q. Q3. What safety protocols are recommended for handling 2-Methyl-4-phenyl-3-furanmethanol in laboratory settings?

Methodological Answer:

• Hazard assessment : Conduct a pre-experiment risk analysis, referencing safety data sheets (SDS) for flammability and toxicity profiles .
• Exposure limits : Follow IFRA guidelines for permissible exposure levels (e.g., <0.1% in solution-based formulations) .
• Waste disposal : Neutralize acidic byproducts before disposal and use fume hoods for volatile intermediates .

Advanced Research Questions

Q. Q4. How can computational modeling elucidate the reaction mechanisms of 2-Methyl-4-phenyl-3-furanmethanol in catalytic processes?

Methodological Answer:

• DFT calculations : Use Gaussian or ORCA software to model transition states and activation energies for cyclization steps .
• Solvent effects : Simulate polarity and dielectric constants to optimize reaction media (e.g., DMF vs. THF) .
• Docking studies : Predict interactions with biological targets (e.g., enzyme active sites) using AutoDock Vina .

Q. Q5. What strategies resolve contradictions in reported biological activity data for 2-Methyl-4-phenyl-3-furanmethanol derivatives?

Methodological Answer:

• Dose-response validation : Replicate assays across multiple cell lines (e.g., HEK293 vs. HeLa) to confirm IC₅₀ consistency .
• Metabolite profiling : Use LC-MS/MS to identify degradation products that may skew bioactivity results .
• Structural analogs : Compare activity trends with fluorinated or methylated analogs to isolate substituent effects .

Q. Q6. How can thermochemical data (e.g., enthalpy of formation) improve the scalability of 2-Methyl-4-phenyl-3-furanmethanol synthesis?

Methodological Answer:

• Calorimetry : Measure heat flow during exothermic steps (e.g., cyclization) to design safer large-scale reactors .
• Sublimation studies : Determine enthalpy of sublimation (ΔHsub) to optimize crystallization conditions .
• Phase diagrams : Map solubility vs. temperature to minimize solvent waste during recrystallization .